4-(Octylsulfanyl)benzonitrile

• CAS No.: 153199-19-0
• Molecular Formula: C15H21NS
• Molecular Weight: 247.4 g/mol
• IUPAC Name: 4-octylsulfanylbenzonitrile
• InChI: InChI=1S/C15H21NS/c1-2-3-4-5-6-7-12-17-15-10-8-14(13-16)9-11-15/h8-11H,2-7,12H2,1H3
• InChI Key: HIKQLIMXFLPESL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCSC1=CC=C(C=C1)C#N

Description

4-(Octylsulfanyl)benzonitrile is a useful research compound. Its molecular formula is C15H21NS and its molecular weight is 247.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

103.2 g (0.75 mol) of p-chlorobenzonitrile, 140 g of potassium carbonate and 143.2 ml (0.825 mol) of octanethiol in dimethylacetamide are stirred at 100° C. for about 16 hours in a sulfonation flask under a protective-gas atmosphere. The white suspension obtained is cooled, poured into ice water and extracted a number of times with dichloromethane. The organic phases are combined, washed with water, dried over MgSO4, filtered and evaporated, giving 193.1 g of crude product, which is distilled at 92° C./0.1 mm Hg.